molecular formula C14H13N3 B8271924 3-(1H-Benzimidazol-2-yl)4-methyl-phenylamine

3-(1H-Benzimidazol-2-yl)4-methyl-phenylamine

Cat. No.: B8271924
M. Wt: 223.27 g/mol
InChI Key: CHXOWBWYVMTKMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(1H-Benzimidazol-2-yl)4-methyl-phenylamine is a useful research compound. Its molecular formula is C14H13N3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H13N3

Molecular Weight

223.27 g/mol

IUPAC Name

3-(1H-benzimidazol-2-yl)-4-methylaniline

InChI

InChI=1S/C14H13N3/c1-9-6-7-10(15)8-11(9)14-16-12-4-2-3-5-13(12)17-14/h2-8H,15H2,1H3,(H,16,17)

InChI Key

CHXOWBWYVMTKMF-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)N)C2=NC3=CC=CC=C3N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Iron powder (3.0 g, 50.9 mmol) was added to a solution of nitrobenzimidazole 7 (4.30 g, 16.9 mmol) in toluene (30 ml) and acetic acid (30 ml), and the reaction mixture was heated at 125° C. for about 1 h (completion of the reaction was monitored by TLC). The resulting crude mixture was filtered through a cotton wool plug (to remove iron particles). The crude solution was evaporated to dryness, diluted with EtOAc, washed with saturated NaHCO3 (until the pH=7), and the aqueous phase was back-extracted with EtOAc. The combined organics were washed with brine, dried over MgSO4, filtered and concentrated at reduced pressure to give 8 (2.70 g, 73%) a brown solid: 1H NMR(C2D6SO) δ 12.55 (s, 1H), 7.73 (d, 1H), 7.57 (d, 1H), 7.16 (broad m, 2H), 7.09 (d, 1H), 7.01 (app d, 1H), 6.70 (dd, 1H) 5.15 (broad s, 2H), 2.39 (s, 3H); MS (ES, positive mode): 224 [M++1].
Name
nitrobenzimidazole
Quantity
4.3 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
3 g
Type
catalyst
Reaction Step One
Name
Yield
73%

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